Cas no 954004-75-2 (N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide is a specialized diamide compound featuring a cyclohexyl group and a phenyl-substituted morpholine moiety. Its unique structure, combining both aliphatic and aromatic components, lends it potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The compound’s amide linkages enhance stability, while the morpholine ring may contribute to improved solubility and pharmacokinetic properties. Its structural complexity allows for selective interactions with biological targets, making it a candidate for further investigation in drug discovery. The product is typically characterized by high purity and consistent performance in synthetic applications.
N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide structure
954004-75-2 structure
Product Name:N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
CAS No:954004-75-2
MF:C21H31N3O3
MW:373.489145517349
CID:6397241
PubChem ID:16893034
Update Time:2025-10-21

N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
    • N1-cyclohexyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide
    • AKOS024491062
    • F5024-0101
    • VU0630233-1
    • N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
    • 954004-75-2
    • N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
    • Inchi: 1S/C21H31N3O3/c25-20(21(26)23-18-10-5-2-6-11-18)22-12-7-13-24-14-15-27-19(16-24)17-8-3-1-4-9-17/h1,3-4,8-9,18-19H,2,5-7,10-16H2,(H,22,25)(H,23,26)
    • InChI Key: FGIVDUMGIDVIIG-UHFFFAOYSA-N
    • SMILES: C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 373.23654186g/mol
  • Monoisotopic Mass: 373.23654186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.7Ų

N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5024-0101-2μmol
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
2μmol
$57.0 2023-09-10
Life Chemicals
F5024-0101-5μmol
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
5μmol
$63.0 2023-09-10
Life Chemicals
F5024-0101-10μmol
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
10μmol
$69.0 2023-09-10
Life Chemicals
F5024-0101-20μmol
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
20μmol
$79.0 2023-09-10
Life Chemicals
F5024-0101-1mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
1mg
$54.0 2023-09-10
Life Chemicals
F5024-0101-2mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
2mg
$59.0 2023-09-10
Life Chemicals
F5024-0101-3mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
3mg
$63.0 2023-09-10
Life Chemicals
F5024-0101-4mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
4mg
$66.0 2023-09-10
Life Chemicals
F5024-0101-5mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
5mg
$69.0 2023-09-10
Life Chemicals
F5024-0101-10mg
N'-cyclohexyl-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
954004-75-2
10mg
$79.0 2023-09-10

Additional information on N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Recent Advances in the Study of N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2)

N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's unique structure, featuring a cyclohexyl group and a phenylmorpholine moiety, suggests its potential as a modulator of various biological pathways. Recent research has explored its interactions with specific protein targets, particularly those involved in neurodegenerative diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, which are critical in tumor cell proliferation. The study utilized in vitro assays and molecular docking simulations to validate its binding affinity and specificity.

Another area of interest is the compound's pharmacokinetic profile. A recent preclinical study investigated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and stability in physiological conditions. These findings, published in the European Journal of Pharmaceutical Sciences, suggest that N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide could be a promising candidate for further drug development, provided its safety and efficacy are confirmed in subsequent clinical trials.

In addition to its potential therapeutic applications, researchers have also explored the synthetic pathways for this compound. A 2022 paper in Organic & Biomolecular Chemistry detailed an optimized synthesis route that improves yield and purity, making it more accessible for large-scale production. The study emphasized the importance of controlling reaction conditions to avoid byproducts and ensure reproducibility, which is crucial for industrial applications.

Despite these promising developments, challenges remain. For example, the compound's off-target effects and long-term toxicity are not yet fully understood. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N'-cyclohexyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954004-75-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a valuable subject for further investigation. Future studies should focus on optimizing its therapeutic potential while addressing any safety concerns, paving the way for its eventual use in treating human diseases.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd